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Compound of Interest

Compound Name:
4-Chloro-2-

methoxybenzo[d]oxazole

Cat. No.: B15206422

Get Quote

A Note on Nomenclature: Initial inquiries for "4-chloro-2-methoxybenzo[d]oxazole" did not

yield a clearly identifiable compound in major chemical databases. This guide will therefore

focus on the well-documented and commercially available isomer, 2-chloro-4-

methoxybenzo[d]oxazole, which is of significant interest to the research and drug development

community.

Section 1: Core Molecular Attributes
2-Chloro-4-methoxybenzo[d]oxazole is a substituted benzoxazole, a class of heterocyclic

compounds recognized for their broad spectrum of biological activities and applications in

medicinal chemistry and materials science. The strategic placement of the chloro and methoxy

groups on the benzoxazole scaffold imparts specific physicochemical properties that influence

its reactivity and potential as a lead compound in drug discovery.

Physicochemical Properties
A summary of the key molecular and physical properties of 2-chloro-4-methoxybenzo[d]oxazole

is presented in the table below. These parameters are crucial for researchers in designing
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experimental protocols, predicting bioavailability, and understanding the compound's behavior

in various solvent systems.

Property Value Source

Molecular Formula C₈H₆ClNO₂ [1]

Molecular Weight 183.59 g/mol [1]

CAS Number 1599561-87-1 [1]

Topological Polar Surface Area

(TPSA)
35.26 Å² [1]

Predicted LogP 2.4898 [1]

Hydrogen Bond Acceptors 3 [1]

Hydrogen Bond Donors 0 [1]

Rotatable Bonds 1 [1]

Section 2: Synthesis and Mechanistic Insights
The synthesis of 2-substituted benzoxazoles is a well-established area of organic chemistry.

While a specific, detailed protocol for 2-chloro-4-methoxybenzo[d]oxazole is not readily

available in the public domain, a plausible and efficient synthetic route can be designed based

on established methodologies for analogous compounds.

Proposed Synthetic Pathway
A common and effective method for the synthesis of 2-chlorobenzoxazoles involves the

cyclization of an appropriate ortho-aminophenol derivative. The proposed synthesis for 2-

chloro-4-methoxybenzo[d]oxazole would logically start from 2-amino-3-methoxyphenol.
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Starting Material Reagents

Product

2-Amino-3-methoxyphenol

2-Chloro-4-methoxybenzo[d]oxazole

Cyclization

Phosgene or Triphosgene Base (e.g., Triethylamine)
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Caption: Proposed synthetic workflow for 2-chloro-4-methoxybenzo[d]oxazole.

Experimental Protocol (Hypothetical)
This protocol is a representative example based on general procedures for benzoxazole

synthesis and should be optimized for specific laboratory conditions.

Step 1: Reaction Setup

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon),

dissolve 2-amino-3-methoxyphenol in a suitable anhydrous solvent such as toluene or

dichloromethane.

Add an equimolar amount of a non-nucleophilic base, for example, triethylamine, to the

solution.

Step 2: Addition of Phosgene Equivalent

Cool the reaction mixture to 0°C using an ice bath.

Slowly add a solution of phosgene or a safer equivalent like triphosgene in the same solvent

to the stirred mixture via the dropping funnel. The addition should be controlled to manage

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15206422/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-2-chloro-4-methoxybenzo-d-oxazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15206422?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


any exothermic reaction.

Step 3: Reaction and Work-up

After the addition is complete, allow the reaction mixture to warm to room temperature and

then heat to reflux for several hours, monitoring the reaction progress by Thin Layer

Chromatography (TLC).

Upon completion, cool the mixture to room temperature and filter to remove any precipitated

salts.

Wash the filtrate with a saturated aqueous solution of sodium bicarbonate and then with

brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate under reduced pressure to obtain the crude product.

Step 4: Purification

Purify the crude 2-chloro-4-methoxybenzo[d]oxazole by column chromatography on silica gel

using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) or by

recrystallization from an appropriate solvent.

Mechanistic Rationale
The underlying mechanism for this transformation involves the initial formation of a carbamoyl

chloride intermediate from the reaction of the amino group of 2-amino-3-methoxyphenol with

phosgene. This is followed by an intramolecular nucleophilic attack of the adjacent hydroxyl

group on the carbamoyl chloride, leading to the formation of the oxazole ring and elimination of

hydrogen chloride. The base is crucial for neutralizing the HCl generated during the reaction,

thereby driving the reaction to completion.

Section 3: Applications in Research and Drug
Development
The benzoxazole scaffold is a "privileged structure" in medicinal chemistry, meaning it is a

molecular framework that is capable of binding to multiple biological targets with high affinity.[2]
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This has led to the development of numerous benzoxazole-containing compounds with a wide

range of pharmacological activities.

Anticancer Potential
Derivatives of benzoxazole have shown significant promise as anticancer agents.[3] The

introduction of chloro and methoxy substituents can modulate the electronic and steric

properties of the molecule, potentially enhancing its interaction with biological targets. The 2-

chloro-4-methoxybenzo[d]oxazole scaffold could serve as a valuable starting point for the

synthesis of novel compounds targeting various cancer-related pathways.

Anti-inflammatory Activity
Benzoxazole derivatives have also been investigated for their anti-inflammatory properties. The

development of novel anti-inflammatory agents with improved efficacy and safety profiles is an

ongoing area of research. The unique substitution pattern of 2-chloro-4-

methoxybenzo[d]oxazole makes it an interesting candidate for further derivatization and

evaluation in inflammatory disease models.

Kinase Inhibition
Many kinase inhibitors, which are a cornerstone of modern targeted cancer therapy,

incorporate heterocyclic scaffolds. The benzoxazole nucleus can be functionalized to interact

with the ATP-binding site of various kinases, and the chloro and methoxy groups of 2-chloro-4-

methoxybenzo[d]oxazole can be strategically utilized to achieve selectivity and potency.

Core Scaffold

Potential Applications

2-Chloro-4-methoxybenzo[d]oxazole

Anticancer Agents Anti-inflammatory Drugs Kinase Inhibitors
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Caption: Potential therapeutic applications of 2-chloro-4-methoxybenzo[d]oxazole derivatives.

Section 4: Spectroscopic Characterization
(Predicted)
While experimental spectroscopic data for 2-chloro-4-methoxybenzo[d]oxazole is not readily

available, predictions based on the analysis of similar structures can provide valuable insights

for its identification and characterization.

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons on the benzene ring, with their chemical shifts and coupling patterns being

influenced by the positions of the chloro and methoxy groups. A characteristic singlet for the

methoxy protons would also be present, typically in the range of 3.8-4.0 ppm.

¹³C NMR: The carbon NMR spectrum would display signals for all eight carbon atoms in the

molecule. The chemical shifts of the aromatic carbons would be indicative of the substitution

pattern, and the carbon of the methoxy group would appear in the upfield region (around 55-

60 ppm).

IR Spectroscopy: The infrared spectrum would likely exhibit characteristic absorption bands

for the C-O-C stretching of the ether and the C=N stretching of the oxazole ring. The

aromatic C-H and C=C stretching vibrations would also be prominent.

Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to

the molecular weight of the compound (183.59 g/mol ). The isotopic pattern of the molecular

ion, with a characteristic M+2 peak approximately one-third the intensity of the molecular ion

peak, would confirm the presence of a single chlorine atom.

Section 5: Conclusion and Future Directions
2-Chloro-4-methoxybenzo[d]oxazole represents a valuable building block for the synthesis of

novel compounds with potential applications in drug discovery and materials science. Its

unique substitution pattern on the privileged benzoxazole scaffold makes it an attractive

starting point for the development of new anticancer, anti-inflammatory, and kinase-inhibiting
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agents. Further research to fully characterize this compound and explore its synthetic utility is

warranted and is anticipated to contribute significantly to the advancement of medicinal

chemistry.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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